3-Amino-6-methyl-1lambda6-benzothiophene-1,1-dione
Overview
Description
3-Amino-6-methyl-1lambda6-benzothiophene-1,1-dione (AMBTD) is a heterocyclic organic compound with a molecular formula of C9H9NO2S .
Molecular Structure Analysis
The molecular weight of AMBTD is 195.24 g/mol . The InChI code for this compound is 1S/C9H9NO2S/c9-7-5-12 (10,11)8-4-2-1-3-6 (7)8/h1-5H,9H2 .Physical And Chemical Properties Analysis
Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results .Scientific Research Applications
Organic Synthesis and Chemical Reactions
Diels–Alder Reactions and Aminolysis : A study by Andreev et al. (2004) explored Diels–Alder reactions involving cyclic sulfones to synthesize 1-benzothiophene 1,1-dioxide derivatives. The reactions yielded ortho-addition products, whose aminolysis led to the opening of the 1,3-dioxane ring, forming compounds such as 4-carbamoyl-7-methyl-2,3,3a,4,5,6-hexahydro-1-benzothiophene-4-carboxylic acid 1,1-dioxide. This highlights a method for synthesizing structurally complex benzothiophene derivatives (Andreev et al., 2004).
Fluorescence Probes : Prior et al. (2014) conducted syntheses involving condensation and ring-closing reactions to create various compounds, including 3-[(alkylamino)methylene]-6-methylpyridine-2,4(1H,3H)-diones and bicyclic pyridinones. These compounds, especially those related to 3-amino-4-hydroxy-6-methyl-2H-pyran-2-one derivatives, showed potential as fluorescence activity-based probes for tracing biological pathways, indicating their application in bioimaging and sensor technologies (Prior et al., 2014).
Medicinal Chemistry Applications
Antimicrobial and Anti-inflammatory Agents : A study by Narayana et al. (2006) described the synthesis of 3-amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one and its Schiff bases, which were evaluated for their antimicrobial and anti-inflammatory activities. This research points towards the potential medicinal applications of benzothiophene derivatives in developing new therapeutic agents (Narayana et al., 2006).
Material Science and Chemosensors
Luminescent Properties and Electron Transfer : Gan et al. (2003) synthesized piperazine substituted naphthalimide compounds, which showed significant luminescent properties and photo-induced electron transfer capabilities. Such materials could be used in the development of optical sensors and in studying biological systems (Gan et al., 2003).
Safety and Hazards
properties
IUPAC Name |
6-methyl-1,1-dioxo-1-benzothiophen-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2S/c1-6-2-3-7-8(10)5-13(11,12)9(7)4-6/h2-5H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNFKLEUIKFRJPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=CS2(=O)=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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